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Compound of Interest

Compound Name: NSC 245214

Cat. No.: B164218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
NSC 245214, also identified by its CAS number 31554-45-7, is a dinitrothiophene derivative

with the chemical name 2-(3,5-dinitro-2-thienyl)-cyclohexanone.[1] This technical guide

provides a comprehensive overview of the known chemical properties of NSC 245214. While

its biological activity is not extensively documented in publicly available literature, this guide

serves as a foundational resource for researchers interested in exploring its potential

applications.

Chemical Properties
NSC 245214 is a small molecule characterized by a cyclohexanone ring linked to a dinitro-

substituted thiophene ring. Its core chemical attributes are summarized in the table below.
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Property Value Source

Chemical Name
2-(3,5-dinitro-2-thienyl)-

cyclohexanone
[1]

NSC Number 245214 [1]

CAS Number 31554-45-7 [1][2]

Molecular Formula C10H10N2O5S [1][2]

Molecular Weight 270.26 g/mol [1][2]

Synonyms
NSC-245214, 2-(3,5-dinitro-2-

thienyl)-cyclohexanone
[1]

Experimental Protocols
Chemical Synthesis
A foundational method for the synthesis of related dinitrothiophene derivatives has been

described in the scientific literature. The synthesis of 2-(3,5-dinitro-2-thienyl)-cyclohexanone

can be inferred from the reaction of enamines of cyclic ketones with 2-chloro-3,5-

dinitrothiophene.

Workflow for the Synthesis of NSC 245214:
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Reactants

Intermediate Product

Cyclohexanone 1-(Cyclohex-1-en-1-yl)morpholine
(Enamine)

 + Morpholine
(Acid Catalyst, Heat)

Morpholine

2-Chloro-3,5-dinitrothiophene

NSC 245214
(2-(3,5-dinitro-2-thienyl)-cyclohexanone)

 + 2-Chloro-3,5-dinitrothiophene
(Nucleophilic Substitution)

Click to download full resolution via product page

Figure 1: Conceptual workflow for the synthesis of NSC 245214.

Detailed Methodology (Based on related syntheses):

Enamine Formation: Cyclohexanone is reacted with a secondary amine, such as morpholine,

in the presence of an acid catalyst with azeotropic removal of water to form the

corresponding enamine, 1-(cyclohex-1-en-1-yl)morpholine.

Nucleophilic Substitution: The formed enamine is then reacted with 2-chloro-3,5-

dinitrothiophene. The electron-rich enamine acts as a nucleophile, attacking the electron-

deficient thiophene ring and displacing the chloride.

Hydrolysis: The resulting intermediate is hydrolyzed, typically with an aqueous acid workup,

to yield the final product, 2-(3,5-dinitro-2-thienyl)-cyclohexanone (NSC 245214).

Note: This is a generalized protocol based on known reactions of similar compounds. Specific

reaction conditions such as solvent, temperature, and reaction time would need to be

optimized.

Biological Activity
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Currently, there is limited publicly available information regarding the biological activity of NSC
245214. It is cataloged as a biochemical reagent and is part of the small molecule repository of

the US National Cancer Institute.[3] The lack of extensive biological data presents an

opportunity for researchers to investigate its potential pharmacological effects.

Signaling Pathways and Logical Relationships
Due to the scarcity of biological data for NSC 245214, no established signaling pathways

involving this compound have been elucidated. The following diagram illustrates the current

logical relationship concerning the state of knowledge for NSC 245214.
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Figure 2: Knowledge map for NSC 245214, highlighting areas for future research.

Conclusion
NSC 245214 is a well-characterized chemical entity with a defined structure and synthesis

route. However, its biological profile remains largely unexplored. This technical guide provides

the foundational chemical information necessary for researchers to embark on studies to

elucidate its biological activities and potential as a pharmacological tool or therapeutic lead.

Further investigation into its effects on various cellular models and biological systems is
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warranted to uncover its mechanism of action and potential applications in drug discovery and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cyclohexanone,2-(3,5-dinitro-2-thienyl)- | 31554-45-7 [chemicalbook.com]

2. file.medchemexpress.com [file.medchemexpress.com]

3. anjiechem.com [anjiechem.com]

To cite this document: BenchChem. [In-Depth Technical Guide to NSC 245214].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b164218#nsc-245214-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b164218?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB23211562.htm
https://file.medchemexpress.com/batch_PDF/HY-165077/NSC-245214-DataSheet-MedChemExpress.pdf
https://www.anjiechem.com/goods-39094.html
https://www.benchchem.com/product/b164218#nsc-245214-chemical-properties
https://www.benchchem.com/product/b164218#nsc-245214-chemical-properties
https://www.benchchem.com/product/b164218#nsc-245214-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b164218?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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